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Compound of Interest

Compound Name: H-Val-Pro-Pro-OH TFA

Cat. No.: B10800741

Application Notes and Protocols: H-Val-Pro-Pro-
OH TFA

For Researchers, Scientists, and Drug Development Professionals

Introduction

H-Val-Pro-Pro-OH TFA is the trifluoroacetate salt of the tripeptide Valyl-Prolyl-Proline. Derived
from milk proteins, this peptide is recognized for its biological activity, primarily as an inhibitor of
the Angiotensin-Converting Enzyme (ACE).[1][2][3][4][5] Its role in the Renin-Angiotensin
System (RAS) makes it a valuable tool for research in hypertension and cardiovascular
diseases.[2][4] The TFA salt form is commonly utilized in research and pharmaceutical
development to enhance the peptide's solubility and stability.[2][4][6] This document provides
detailed protocols for the preparation and storage of H-Val-Pro-Pro-OH TFA stock solutions to
ensure consistent and reliable experimental outcomes.

Physicochemical Properties

A summary of the key physicochemical properties of H-Val-Pro-Pro-OH TFA is presented in
the table below.
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Property Value Reference

L-valyl-L-prolyl-L-proline

Synonyms trifluoroacetic acid, Val-Pro-Pro  [1]
TFA

Molecular Formula C15H25N304 - C2HF30:2 [7]

Molecular Weight 425.4 g/mol [7]

Appearance White to off-white solid/powder  [1][7]

Purity > 98% (HPLC) [7]

Soluble in Water and PBS.[1]
[8] Solubility in H20 is reported
as 125 mg/mL (293.84 mM)
Solubility and in PBS as 25 mg/mL [1]8]
(58.77 mM).[8] Ultrasonic
treatment may be required to

achieve a clear solution.[8]

Signaling Pathway: Inhibition of Angiotensin-
Converting Enzyme

H-Val-Pro-Pro-OH exerts its primary biological effect by inhibiting the Angiotensin-Converting
Enzyme (ACE). ACE is a critical enzyme in the Renin-Angiotensin System (RAS), which plays
a central role in blood pressure regulation. The diagram below illustrates the role of H-Val-Pro-
Pro-OH within this pathway.
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Renin-Angiotensin System (RAS) and ACE Inhibition
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Caption: Inhibition of ACE by H-Val-Pro-Pro-OH blocks the conversion of Angiotensin | to
Angiotensin II.

Experimental Protocol: Stock Solution Preparation

This protocol provides a detailed methodology for preparing a 10 mM stock solution of H-Val-
Pro-Pro-OH TFA.

4.1. Materials
e H-Val-Pro-Pro-OH TFA powder
 Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

« Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)
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o Calibrated analytical balance

e Vortex mixer

o Ultrasonic water bath (optional)
o Pipettes and sterile filter tips
4.2. Procedure

» Equilibration: Before opening, allow the vial of H-Val-Pro-Pro-OH TFA powder to equilibrate
to room temperature for at least 1 hour. This prevents condensation from forming on the
peptide.

» Weighing: Carefully weigh the desired amount of the peptide powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.254 mg of H-Val-Pro-Pro-OH TFA (Molecular Weight = 425.4 g/mol ).

o Solvent Addition: Add the appropriate volume of sterile water or PBS to the tube containing
the peptide. To continue the example, add 1 mL of solvent. It is generally recommended to
add the solvent to the dry powder.

» Dissolution: Tightly cap the tube and vortex thoroughly until the peptide is completely
dissolved.

e Sonication (if necessary): If the solution is not clear, sonicate the tube in an ultrasonic water
bath for short intervals (e.g., 1-2 minutes) until the solution becomes clear.[8] Avoid
excessive heating of the sample.

» Sterilization (optional): If required for your application, sterile-filter the stock solution through
a 0.22 pym syringe filter into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene tubes. This minimizes freeze-thaw cycles. Store the aliquots as recommended
in the storage guidelines below.

Stock Solution Preparation and Storage Workflow
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The following diagram outlines the general workflow for preparing and storing H-Val-Pro-Pro-
OH TFA stock solutions.

Stock Solution Preparation and Storage Workflow
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Caption: A stepwise workflow for the preparation and storage of H-Val-Pro-Pro-OH TFA stock
solutions.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of H-Val-Pro-Pro-OH TFA.

Storage .
Form Duration Reference
Temperature
Lyophilized Powder -20°C Up to 2 years [11[4119]
Stock Solution in
4°C Up to 2 weeks [4][10]
DMSO
Stock Solution in
-80°C Up to 6 months [4][10]
DMSO
Aliquoted Stock
-20°C Up to 1 month [4]

Solution

Note: It is strongly recommended to prepare and use solutions on the same day.[4] Avoid
repeated freeze-thaw cycles. For most in vitro assays, the presence of residual TFA from the
purification process is unlikely to cause interference.[6] However, for highly sensitive cellular or
biochemical studies, its presence should be noted.[6]

Applications in Research

H-Val-Pro-Pro-OH TFA is a versatile peptide with several applications in scientific research:

o Drug Development: It serves as a building block in the synthesis of peptide-based drugs.[7]
[11]

o Biotechnology: Used in the production of recombinant proteins.[11]

e Protein Folding and Structure: Employed in studies to understand the mechanisms of protein
folding.[11]
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e Cosmetic Formulations: Incorporated into cosmetic products to improve skin health.[7]

¢ ACE Inhibition Studies: As a known ACE inhibitor with an ICso of 9 UM, it is used in studies
related to hypertension and cardiovascular function.[1][3][8]

 Insulin Sensitivity Research: Studies have shown it can enhance insulin sensitivity and
prevent insulin resistance in pre-adipocytes.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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